1-methyl-N-{2-[(phenoxyacetyl)amino]ethyl}-1H-indole-3-carboxamide

Specification

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1-methyl-N-[2-[(2-phenoxyacetyl)amino]ethyl]indole-3-carboxamide
• Standard InChI: InChI=1S/C20H21N3O3/c1-23-13-17(16-9-5-6-10-18(16)23)20(25)22-12-11-21-19(24)14-26-15-7-3-2-4-8-15/h2-10,13H,11-12,14H2,1H3,(H,21,24)(H,22,25)
• Standard InChI Key: YRJHKAWGPPMFRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)NCCNC(=O)COC3=CC=CC=C3

Introduction

Synthesis and Preparation

The synthesis of compounds similar to 1-methyl-N-{2-[(phenoxyacetyl)amino]ethyl}-1H-indole-3-carboxamide typically involves multi-step reactions, including the formation of the indole core, introduction of the carboxamide group, and attachment of the phenoxyacetyl moiety. Common methods might include condensation reactions and peptide coupling techniques.

Biological Activity and Potential Applications

While specific biological activity data for 1-methyl-N-{2-[(phenoxyacetyl)amino]ethyl}-1H-indole-3-carboxamide are not available, related indole derivatives have shown a range of activities, including anticancer, anti-inflammatory, and neuroprotective effects. The phenoxyacetyl group may contribute to its potential pharmacological properties by enhancing solubility or interacting with specific biological targets.

Potential Activity	Related Compounds
Anticancer Activity	Indole derivatives with various substitutions have shown anticancer properties.
Anti-inflammatory Activity	Some indole compounds exhibit anti-inflammatory effects by modulating cytokine production.
Neuroprotective Effects	Indoles have been studied for their potential in neuroprotection due to antioxidant properties.